Cas no 1822621-83-9 ()

1822621-83-9 structure

structure

Product Name:

CAS No:1822621-83-9

MF:C₇H₇N₃

MW:133.150580644608

CID:6769522

PubChem ID:59421465

Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

- Inchi： 1S/C7H7N3/c1-10-7-5-8-3-2-6(7)4-9-10/h2-5H,1H3
- InChI Key： AGZHWLZEYMDXFG-UHFFFAOYSA-N
- SMILES： N1(C)C2C=NC=CC=2C=N1

Computed Properties

Exact Mass: 133.063997236g/mol
Monoisotopic Mass: 133.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 30.7Å²

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